Cas no 214353-00-1 (butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate)

butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate structure
214353-00-1 structure
Product Name:butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate
CAS No:214353-00-1
MF:C21H28O9
MW:424.441627502441
CID:1401182
PubChem ID:6440343
Update Time:2025-04-20

butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate
    • Cyclohexanecarboxylic acid, 1,3,4-trihydroxy-5-(((2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)oxy)-, butyl ester, (1S,3R,4R,5R)-
    • butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxycyclohexane-1-carboxylate
    • Hycandinic acid ester-1
    • 214353-00-1
    • Inchi: 1S/C21H28O9/c1-3-4-9-29-20(26)21(27)11-15(23)19(25)17(12-21)30-18(24)8-6-13-5-7-14(22)16(10-13)28-2/h5-8,10,15,17,19,22-23,25,27H,3-4,9,11-12H2,1-2H3/b8-6+/t15-,17-,19-,21+/m1/s1
    • InChI Key: VMOJOFCRHPIIGU-CTEQKCRWSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)OCCCC)(C1)O)O)O

Computed Properties

  • Exact Mass: 424.17334
  • Monoisotopic Mass: 424.173332
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 143
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.35
  • Boiling Point: 579.2°C at 760 mmHg
  • Flash Point: 196.7°C
  • Refractive Index: 1.59
  • PSA: 142.75
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